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Compound of Interest

Compound Name: 1-Caffeoylquinic acid

Cat. No.: B1247766 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper

management and disposal of chemical compounds is a cornerstone of laboratory safety and

environmental responsibility. This guide provides a comprehensive, step-by-step protocol for

the safe disposal of 1-Caffeoylquinic acid, ensuring compliance and minimizing risk.

While Safety Data Sheets (SDS) for 1-Caffeoylquinic acid indicate that the substance is not

classified as hazardous, it is imperative to follow established laboratory waste management

protocols to ensure a safe working environment and prevent environmental contamination.[1][2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, adhere to the following safety measures:

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including

safety glasses, chemical-resistant gloves, and a lab coat.

Ventilation: Work in a well-ventilated area to minimize the potential for inhalation of any dust

or aerosols.

Spill Management: In the event of a spill, mechanically pick up the solid material and place it

in a designated waste container.[1] Avoid creating dust. For liquid spills, absorb the material

with an inert substance and collect it for disposal.
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The recommended disposal procedure for 1-Caffeoylquinic acid involves a systematic

approach to waste identification, segregation, and final disposal, aligning with general best

practices for laboratory chemical waste.

Step 1: Waste Identification and Segregation

Proper segregation is crucial to prevent unintended chemical reactions.

Solid Waste: Collect unused or expired 1-Caffeoylquinic acid powder in a designated,

clearly labeled waste container.

Liquid Waste: If 1-Caffeoylquinic acid is in a solution, collect it in a separate, compatible

liquid waste container. Do not mix with other waste streams unless their compatibility has

been confirmed.

Step 2: Container Selection and Labeling

The integrity of the waste containment is critical.

Container Type: Use chemically resistant containers, such as high-density polyethylene

(HDPE), for collecting 1-Caffeoylquinic acid waste. Ensure containers are in good condition

with secure, leak-proof lids.

Labeling: Clearly label the waste container with "Non-Hazardous Chemical Waste," the full

chemical name "1-Caffeoylquinic acid," and the approximate quantity. If it is a solution, also

indicate the solvent used.

Step 3: Storage of Waste

Temporarily store the waste in a designated and safe location.

Storage Area: Store the sealed waste container in a designated, well-ventilated, and secure

chemical waste accumulation area.

Incompatible Materials: Keep the waste container away from incompatible materials, such as

strong oxidizing agents.[3]

Step 4: Final Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1247766?utm_src=pdf-body
https://www.benchchem.com/product/b1247766?utm_src=pdf-body
https://www.benchchem.com/product/b1247766?utm_src=pdf-body
https://www.benchchem.com/product/b1247766?utm_src=pdf-body
https://www.benchchem.com/product/b1247766?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/82330.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engage with your institution's established procedures for chemical waste disposal.

Institutional Guidelines: Arrange for the collection and disposal of the chemical waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor.

Drain Disposal Prohibition: Do not dispose of 1-Caffeoylquinic acid or its solutions down

the drain.[1] While some related compounds like quinic acid may be suitable for sanitary

sewer disposal in certain jurisdictions, it is a best practice to avoid this for its derivatives to

prevent potential environmental impact.[1][4] Although the SDS for 1-Caffeoylquinic acid
suggests that smaller quantities can be disposed of with household waste, for a laboratory

setting, disposal through the institutional EHS program is the more appropriate and safer

route.[1]

Summary of Chemical and Safety Data
The following table summarizes key information for 1-Caffeoylquinic acid.
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Property Value Source

GHS Classification
Not a hazardous substance or

mixture
[1][2]

CAS Number 1241-87-8 [1]

Molecular Formula C₁₆H₁₈O₉ [2]

Molecular Weight 354.31 g/mol [2]

First Aid: Eye Contact
Rinse opened eye for several

minutes under running water.
[1]

First Aid: Skin Contact
Generally the product does not

irritate the skin.
[1]

First Aid: Inhalation
Supply fresh air; consult doctor

in case of complaints.
[1]

First Aid: Ingestion
If symptoms persist consult

doctor.
[1]

Environmental Precautions
Do not allow to enter sewers/

surface or ground water.
[1]

Disposal Workflow
The logical flow for the proper disposal of 1-Caffeoylquinic acid is illustrated in the diagram

below.
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Caption: Workflow for the proper disposal of 1-Caffeoylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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